Cas no 89555-39-5 (1-Bromo-methyl Ester 2-Naphthalenecarboxylic Acid)

1-Bromo-methyl Ester 2-Naphthalenecarboxylic Acid structure

89555-39-5 structure

Product Name:1-Bromo-methyl Ester 2-Naphthalenecarboxylic Acid

CAS No:89555-39-5

MF:C₁₂H₉BrO₂

MW:265.102662801743

MDL:MFCD06203695

CID:596729

PubChem ID:10945333

Update Time:2024-12-09

1-Bromo-methyl Ester 2-Naphthalenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenecarboxylic acid, 1-bromo-, methyl ester
- methyl 1-bromonaphthalene-2-carboxylate
- Methyl 1-bromo-2-naphthalenecarboxylate
- Methyl 1-bromo-2-naphthoate
- 2-Naphthoic acid, 1-bromo-, methyl ester (7CI)
- 1-Bromo-2-naphthoic acid methyl ester
- 1-Bromonaphthalene-2-carboxylic acid methyl ester
- 1-Bromo-methyl Ester 2-Naphthalenecarboxylic Acid
- MDL： MFCD06203695
- Inchi： 1S/C12H9BrO2/c1-15-12(14)10-7-6-8-4-2-3-5-9(8)11(10)13/h2-7H,1H3
- InChI Key： DAUCSGSCDZOKLE-UHFFFAOYSA-N
- SMILES： O=C(C1C(Br)=C2C(C=CC=C2)=CC=1)OC

Experimental Properties

Density: 1.492±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 60 ºC
Solubility: Almost insoluble (0.034 g/l) (25 º C),

1-Bromo-methyl Ester 2-Naphthalenecarboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N926790-10mg	1-Bromo-methyl Ester 2-Naphthalenecarboxylic Acid	89555-39-5		10mg	$ 50.00	2022-06-03
TRC	N926790-50mg	1-Bromo-methyl Ester 2-Naphthalenecarboxylic Acid	89555-39-5		50mg	$ 210.00	2022-06-03
TRC	N926790-100mg	1-Bromo-methyl Ester 2-Naphthalenecarboxylic Acid	89555-39-5		100mg	$ 320.00	2022-06-03
Chemenu	CM329280-5g	methyl 1-bromonaphthalene-2-carboxylate	89555-39-5	95%+	5g	$162	2022-03-01
Alichem	A219001383-250mg	Methyl 1-bromonaphthalene-2-carboxylate	89555-39-5	98%	250mg	$693.60	2023-08-31
Alichem	A219001383-500mg	Methyl 1-bromonaphthalene-2-carboxylate	89555-39-5	98%	500mg	$940.80	2023-08-31
Alichem	A219001383-1g	Methyl 1-bromonaphthalene-2-carboxylate	89555-39-5	98%	1g	$1786.10	2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M856525-100g	methyl 1-bromonaphthalene-2-carboxylate	89555-39-5	99%	100g	9,900.00	2021-05-17
eNovation Chemicals LLC	D628278-100g	2-Naphthalenecarboxylic acid, 1-broMo-, Methyl ester	89555-39-5	97%	100g	$870	2023-08-31
Enamine	EN300-3292010-0.1g	methyl 1-bromonaphthalene-2-carboxylate	89555-39-5	95%	0.1g	$32.0	2023-09-04

1-Bromo-methyl Ester 2-Naphthalenecarboxylic Acid Production Method

Production Method 1

126613-08-9

89555-39-5

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Palladium diacetate , 1,3-Bis(diphenylphosphino)propane Solvents: Methanol , Dimethyl sulfoxide

Reference

: Convenient preparation of axially chiral 1,1'-binaphthyl-2-carboxylates via the palladium-catalyzed carbonylation of 1,1'-binaphthyl-2-yl triflates

Hotta, H.; Suzuki, T.; Miyano, S.; Inoue, Y., Journal of Molecular Catalysis, 1989, 54(2),

Production Method 2

20717-79-7

18107-18-1

89555-39-5

Reaction Conditions

1.1 Solvents: Diethyl ether , Methanol , Toluene ; rt; 2 h, rt

Reference

: Supramolecular Control of Selectivity in Hydroformylation of Vinyl Arenes: Easy Access to Valuable β-Aldehyde Intermediates

Dydio, Pawel; Reek, Joost N. H., Angewandte Chemie, 2013, 52(14), 3878-3882

Production Method 3

20717-79-7

89555-39-5

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; rt; 5 h, reflux

Reference

: Synthesis and photophysical properties of isocoumarin-based D-π-A systems

Pirovano, Valentina; Marchetti, Marialaura; Carbonaro, Jessica; Brambilla, Elisa; Rossi, Elisabetta; et al, Dyes and Pigments, 2020, 173,

Production Method 4

20717-79-7

89555-39-5

Reaction Conditions

1.1 Reagents: Sulfuric acid ; rt; 5 h, reflux

Reference

: p-TSA-Based DESs as "Active Green Solvents" for Microwave Enhanced Cyclization of 2-Alkynyl-(hetero)-arylcarboxylates: an Alternative Access to 6-Substituted 3,4-Fused 2-Pyranones

Curti, Fabiola; Tiecco, Matteo ; Pirovano, Valentina ; Germani, Raimondo ; Caselli, Alessandro ; et al, European Journal of Organic Chemistry, 2019, 2019(9), 1904-1914

Production Method 5

20717-79-7

89555-39-5

Reaction Conditions

1.1 Reagents: Thionyl chloride

Reference

: A practical synthesis of C2-symmetric chiral binaphthyl ketone catalyst

Seki, Masahiko; Yamada, Shin-Ichi; Kuroda, Tooru; Imashiro, Ritsuo; Shimizu, Toshiaki, Synthesis, 2000, (12), 1677-1680